Cas no 1158702-08-9 (1-(3-Aminopiperidin-1-yl)pentan-1-one)

• Product Name: 1-(3-Aminopiperidin-1-yl)pentan-1-one
• CAS No: 1158702-08-9
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 4771963
• Update Time: 2025-05-19

1-(3-Aminopiperidin-1-yl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopiperidin-1-yl)pentan-1-one
• 1-(3-Aminopiperidin-1-yl)pentan-1-one

• Inchi： 1S/C10H20N2O/c1-2-3-6-10(13)12-7-4-5-9(11)8-12/h9H,2-8,11H2,1H3
• InChI Key： SUOFSJISCGONMN-UHFFFAOYSA-N
• SMILES： O=C(CCCC)N1CCCC(C1)N

Computed Properties

• Exact Mass: 184.157563266 g/mol
• Monoisotopic Mass: 184.157563266 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3
• Molecular Weight: 184.28

Additional information on 1-(3-Aminopiperidin-1-yl)pentan-1-one

Comprehensive Overview of 1-(3-Aminopiperidin-1-yl)pentan-1-one (CAS No. 1158702-08-9): Properties, Applications, and Research Insights

1-(3-Aminopiperidin-1-yl)pentan-1-one (CAS No. 1158702-08-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This piperidine derivative combines a ketone moiety with an aminopiperidine group, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential role in modulating enzyme activity and receptor binding, which aligns with current trends in drug discovery and precision medicine.

The compound's molecular structure (C10H20N2O) offers versatility in chemical modifications, a trait highly sought after in medicinal chemistry. Recent studies highlight its relevance in developing central nervous system (CNS) therapeutics, coinciding with growing public interest in neurodegenerative disease treatments and cognitive enhancers. Its hydrogen-bonding capacity and lipophilic properties make it a candidate for improving blood-brain barrier permeability—a hot topic in pharmacokinetic optimization.

In synthetic applications, 1-(3-Aminopiperidin-1-yl)pentan-1-one serves as a scaffold for constructing heterocyclic compounds, reflecting the pharmaceutical industry's focus on fragment-based drug design. Analytical techniques like HPLC and LC-MS are commonly employed to characterize its purity, addressing the increasing demand for high-purity intermediates in GMP-compliant synthesis. These aspects resonate with frequent search queries about quality control in API manufacturing and chiral compound analysis.

From a green chemistry perspective, researchers are exploring eco-friendly routes to synthesize this compound, responding to global interest in sustainable pharmaceutical production. Its water solubility and stability profile also make it suitable for aqueous-phase reactions, a trending area in industrial process optimization. These characteristics position it as a compound of interest in discussions about green solvent alternatives and energy-efficient synthesis.

Ongoing investigations into structure-activity relationships (SAR) involving this compound contribute to broader conversations about computational chemistry and AI-assisted molecular modeling—topics frequently searched in academic and industrial circles. The 3-aminopiperidine core's conformational flexibility allows for diverse interactions with biological targets, making it relevant to proteomics research and targeted therapy development.

Safety evaluations of 1-(3-Aminopiperidin-1-yl)pentan-1-one follow standard OECD guidelines, addressing public concerns about chemical safety assessment. While not classified as hazardous, proper laboratory handling protocols are emphasized—a subject of frequent queries from research professionals and quality assurance specialists. The compound's storage conditions and shelf-life stability are also critical parameters discussed in technical literature.

In conclusion, 1-(3-Aminopiperidin-1-yl)pentan-1-one (CAS No. 1158702-08-9) represents an important building block in modern chemical research, intersecting with multiple cutting-edge scientific domains. Its applications span from neurological drug development to sustainable chemistry initiatives, making it a compound of enduring relevance in both academic and industrial settings.